Cas no 1337133-59-1 (3-(5-bromofuran-2-yl)methylpiperidine)

• Product Name: 3-(5-bromofuran-2-yl)methylpiperidine
• CAS No: 1337133-59-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6383038
• PubChem ID: 131044491
• Update Time: 2025-10-31

3-(5-bromofuran-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)methylpiperidine
• EN300-1914345
• 1337133-59-1
• 3-[(5-bromofuran-2-yl)methyl]piperidine

• Inchi： 1S/C10H14BrNO/c11-10-4-3-9(13-10)6-8-2-1-5-12-7-8/h3-4,8,12H,1-2,5-7H2
• InChI Key： POWGBLKDNOYZJV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2CNCCC2)O1

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(5-bromofuran-2-yl)methylpiperidine

Introduction to 3-(5-bromofuran-2-yl)methylpiperidine (CAS No. 1337133-59-1)

3-(5-bromofuran-2-yl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1337133-59-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic organic compound featuring a six-membered ring containing one nitrogen atom. The presence of a 5-bromofuran-2-yl substituent on the piperidine ring introduces unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 3-(5-bromofuran-2-yl)methylpiperidine combines the versatility of the piperidine scaffold with the reactivity of the bromofuran moiety. Piperidine derivatives are widely recognized for their role in drug development due to their ability to modulate biological targets such as enzymes and receptors. The bromine atom in the 5-bromofuran-2-yl group enhances the compound's utility as a synthetic precursor, facilitating further functionalization through cross-coupling reactions, nucleophilic substitution, and other organic transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(5-bromofuran-2-yl)methylpiperidine and its derivatives. The compound has been investigated for its potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Its unique structural features suggest that it may interact with multiple biological pathways, making it a promising candidate for further research.

One of the most compelling aspects of 3-(5-bromofuran-2-yl)methylpiperidine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel therapeutic agents with improved efficacy and reduced side effects. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against specific disease targets. These findings underscore the importance of 3-(5-bromofuran-2-yl)methylpiperidine in advancing drug discovery efforts.

The synthesis of 3-(5-bromofuran-2-yl)methylpiperidine typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-bromofuran-2-yl group often necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for industrial applications.

From a medicinal chemistry perspective, the piperidine ring in 3-(5-bromofuran-2-yl)methylpiperidine offers several advantages. It is known to enhance solubility and bioavailability, critical factors for drug formulation. Additionally, piperidine derivatives often exhibit favorable pharmacokinetic properties, including good metabolic stability and low toxicity. These characteristics make them attractive for developing next-generation therapeutics.

Recent research has also highlighted the potential of 3-(5-bromofuran-2-yl)methylpiperidine in addressing emerging therapeutic challenges. For example, studies have explored its interaction with target proteins involved in cancer progression and neurodegenerative diseases. The ability to modulate these targets could lead to novel treatments that address unmet medical needs.

The bromine substituent on the 5-bromofuran-2-yl group provides another layer of chemical functionality that can be exploited for drug design. This allows for further derivatization, enabling researchers to fine-tune the properties of resulting compounds. Such flexibility is crucial for optimizing drug candidates during preclinical and clinical development.

In conclusion, 3-(5-bromofuran-2-yl)methylpiperidine (CAS No. 1337133-59-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for synthesizing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.